3-(4-(Tert-butoxycarbonyl)piperazin-1-yl)benzoic acid
Cat. No. B574696
M. Wt: 306.362
InChI Key: CUQKZVZRDLXPHZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08354399B2
Procedure details
To a solution of 1-Boc-4-[3-(ethoxycarbonyl)phenyl]piperazine (200 mg, 0.6 mmol) in EtOH (1 ml), 2M NaOH (1 ml, 2 mmol) was added. The reaction was heated for 2 hours at 40° C. until HPLC revealed the disappearance of the starting material. The solution was neutralized to pH 7 with aqueous 25% HCl. The precipitate was filtrated and washed with Et2O to afford the desired final compound as beige solid (80 mg, 40%).
Identifiers
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REACTION_CXSMILES
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[C:1]([N:8]1[CH2:13][CH2:12][N:11]([C:14]2[CH:19]=[CH:18][CH:17]=[C:16]([C:20]([O:22]CC)=[O:21])[CH:15]=2)[CH2:10][CH2:9]1)([O:3][C:4]([CH3:7])([CH3:6])[CH3:5])=[O:2].[OH-].[Na+].Cl>CCO>[C:4]([O:3][C:1]([N:8]1[CH2:9][CH2:10][N:11]([C:14]2[CH:15]=[C:16]([CH:17]=[CH:18][CH:19]=2)[C:20]([OH:22])=[O:21])[CH2:12][CH2:13]1)=[O:2])([CH3:7])([CH3:5])[CH3:6] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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200 mg
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Type
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reactant
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Smiles
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C(=O)(OC(C)(C)C)N1CCN(CC1)C1=CC(=CC=C1)C(=O)OCC
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Name
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|
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Quantity
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1 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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CCO
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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40 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The precipitate was filtrated
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WASH
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Type
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WASH
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Details
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washed with Et2O
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C(C)(C)(C)OC(=O)N1CCN(CC1)C=1C=C(C(=O)O)C=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 80 mg | |
| YIELD: PERCENTYIELD | 40% | |
| YIELD: CALCULATEDPERCENTYIELD | 43.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
